5,7-Dichloro-indan-1-ylamine
Cat. No. B8807892
M. Wt: 202.08 g/mol
InChI Key: JXFAAKRSQWLCQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09409917B2
Procedure details
This compound was prepared using a method analogous to that of 5,7-dichloro-2,3-dihydro-1H-inden-1-amine (A.2.13), 7-bromo-1-indanone replacing 5,7-dichloro-1-indanone.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:3]=[C:4]2[C:8](=[C:9](Cl)[CH:10]=1)[CH:7]([NH2:12])[CH2:6][CH2:5]2.[Br:13]C1C=CC=C2C=1C(=O)CC2>>[Br:13][C:9]1[CH:10]=[CH:2][CH:3]=[C:4]2[C:8]=1[CH:7]([NH2:12])[CH2:6][CH2:5]2
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1C=C2CCC(C2=C(C1)Cl)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC=1C=CC=C2CCC(C12)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This compound was prepared
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C=CC=C2CCC(C12)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
